(R)-Tetrahydrofuran-3-carboxylic acid

• IUPAC Name: (3R)-oxolane-3-carboxylic acid
• InChI: InChI=1S/C5H8O3/c6-5(7)4-1-2-8-3-4/h4H,1-3H2,(H,6,7)/t4-/m1/s1
• InChI Key: BOTREHHXSQGWTR-SCSAIBSYSA-N
• Canonical SMILES: C1COCC1C(=O)O
• Isomeric SMILES: C1COC[C@@H]1C(=O)O
• Molecular Formula: C5H8O3
• DSSTOX Substance ID: DTXSID50609002
• Molecular Weight: 116.11 g/mol
• CAS RN: 66838-42-4

Description

Molecular Structure Analysis

The molecular structure of a carboxylic acid involves a carbonyl group (C=O) and a hydroxyl group (-OH) attached to the same carbon atom. This combination forms a functional group known as the carboxyl group (-COOH).

Chemical Reactions Carboxylic acids are known for their acidity. They can donate a proton (H+) from the hydroxyl group, resulting in a carboxylate ion. They can also undergo reactions such as esterification, where they react with alcohols to form esters.

Scientific Research Applications

Chiral Building Blocks in Peptidomimetics Synthesis

(R)-Tetrahydrofuran-3-carboxylic acid derivatives serve as chiral building blocks for the synthesis of peptidomimetics. For instance, (1R,5S)-1-Hydroxy-3,6-dioxa-bicyclo[3.2.1]octan-2-one, derived from cellulose, was utilized as a chiral precursor in creating a new δ-sugar amino acid, (3R,5S)-5-(aminoethyl)-3-hydroxytetrahydrofurane-3-carboxylic acid. This derivative exhibits potential for accessing new peptidomimetics with conformationally restricted structures due to the presence of the tetrahydrofurane ring, aiming to mimic the dipeptide glycine-alanine ((Defant et al., 2011)).

Biomimetic Structures and Nucleic Acid Binding

Tetrahydrofuran amino acid derivatives have also been synthesized for designing biomimetic structures. A notable example is the synthesis of a C-activated N-Fmoc-protected trans-(2S,3S)-3-aminotetrahydrofuran-2-carboxylic acid from 2-deoxy-d-ribose. This derivative was employed as a building block for a new peptide nucleic acid (PNA), demonstrating significant DNA binding affinity, specificity, and preference for DNA over RNA binding. The hydrophilic tetrahydrofuran ring in the PNA structure notably reduces nonspecific interactions and self-aggregation issues commonly associated with PNAs due to their hydrophobic nature (Sriwarom et al., 2015).

Catalyst in Hydrogenolysis

In the field of catalysis, tetrahydrofuran-2-carboxylic acid (THFCA) derivatives have been explored as substrates. Specifically, Rh-WOx/SiO2 catalysts demonstrated activity in the C-O hydrogenolysis of THFCA, leading to the production of δ-valerolactone and 5-hydroxyvaleric acid. These findings contribute to the understanding of hydrogenolysis mechanisms and highlight the potential of THFCA derivatives in catalytic processes (Asano et al., 2020).

Mechanism of Action

The mechanism of action of carboxylic acids largely depends on their specific structure and the context in which they are used. For example, in biological systems, carboxylic acids such as fatty acids can be metabolized to produce energy.

Physical and Chemical Properties Carboxylic acids have higher boiling points than similar-sized hydrocarbons or alcohols due to their ability to form hydrogen bonds. They are generally polar and can participate in hydrogen bonding, making them soluble in water.

Safety and Hazards

The safety and hazards associated with carboxylic acids depend on the specific compound. Some carboxylic acids, like acetic acid, are corrosive and can cause burns.

Future Directions

The future directions in the study of carboxylic acids are vast and varied. They range from developing new synthesis methods to exploring their use in various applications such as drug delivery, photovoltaics, catalysis, and more.